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Compound of Interest

Compound Name: 1,3,5-Triazinane

Cat. No.: B094176 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1,3,5-Trimethylhexahydro-1,3,5-

triazine

Introduction
1,3,5-Trimethylhexahydro-1,3,5-triazine, also known as 1,3,5-trimethyl-1,3,5-triazinane, is a

cyclic organic compound with the chemical formula C₆H₁₅N₃.[1][2][3] It belongs to the family of

hexahydro-1,3,5-triazines, which are typically synthesized through the condensation reaction of

an amine and formaldehyde.[4][5] This compound is a colorless liquid at room temperature and

is soluble in many organic solvents.[2][5] Its nitrogen-rich structure makes it a versatile building

block in organic synthesis and an important intermediate in the production of various industrial

and pharmaceutical products.[1][2][4] This guide provides a detailed overview of its physical

characteristics, supported by experimental methodologies and data, for researchers, scientists,

and professionals in drug development.

Physical and Chemical Properties
The physical properties of 1,3,5-trimethylhexahydro-1,3,5-triazine are well-documented,

providing a basis for its application and handling. These properties are summarized in the table

below.
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Property Value

Molecular Formula C₆H₁₅N₃[1][2][3]

Molecular Weight 129.20 - 129.21 g/mol [1][2][3][6][7]

Appearance Colorless to almost colorless clear liquid[2]

Density 0.91 - 0.919 g/mL at 25 °C[1][3][8]

Melting Point -27 °C[1][3][5][8]

Boiling Point 162 - 163.5 °C[1][3][8]

Flash Point 49 °C - 51 °C (closed cup)[1][3]

Solubility in Water 350 g/L at 25 °C[1]

Refractive Index 1.461 - 1.463 at 20 °C[1][2][8]

CAS Number 108-74-7[1][3][6][7]

Synthesis Pathway
The synthesis of 1,3,5-trimethylhexahydro-1,3,5-triazine is a classic example of a

cyclocondensation reaction. It is typically formed from the reaction of methylamine and

formaldehyde.[4][5] This process is fundamental to understanding the compound's formation

and potential impurities.
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Caption: Synthesis of 1,3,5-trimethylhexahydro-1,3,5-triazine.

Experimental Protocols
The determination of the physical characteristics of 1,3,5-trimethylhexahydro-1,3,5-triazine

follows standard laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point is determined using distillation as per standard organic chemistry laboratory

techniques.
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Caption: Workflow for determining the boiling point.

Methodology:

A sample of 1,3,5-trimethylhexahydro-1,3,5-triazine is placed in a distillation flask with boiling

chips to ensure smooth boiling.
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The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

just below the side arm of the distillation head.

The apparatus is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the liquid and vapor are in

equilibrium, indicated by a stable temperature reading on the thermometer during distillation.

Determination of Density
The density is typically measured using a pycnometer or a digital density meter.

Methodology using a Pycnometer:

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., distilled water) and weighed.

The density of the sample is calculated using the formula: Density_sample = (Mass_sample /

Mass_reference) * Density_reference

Determination of Refractive Index
The refractive index is measured using a refractometer, which measures the extent to which

light is bent when it passes through the substance.

Methodology:

The refractometer is calibrated using a standard substance with a known refractive index.

A few drops of the 1,3,5-trimethylhexahydro-1,3,5-triazine sample are placed on the prism of

the refractometer.

The prism is closed, and the light source is adjusted.
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The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered.

The refractive index is read from the scale. The temperature is also recorded as the

refractive index is temperature-dependent.

Safety and Handling
1,3,5-Trimethylhexahydro-1,3,5-triazine is a flammable liquid and vapor.[3][9] It is harmful if

swallowed and causes severe skin burns and eye damage.[9] It may also cause an allergic

skin reaction and damage to organs through prolonged or repeated exposure.[9] Therefore,

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,

should be worn when handling this chemical.[9][10] It should be stored in a cool, dry, and well-

ventilated area away from sources of ignition.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical characteristics of 1,3,5-trimethylhexahydro-
1,3,5-triazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094176#physical-characteristics-of-1-3-5-
trimethylhexahydro-1-3-5-triazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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